4-(3,5-dimethyl-1H-pyrazol-1-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C15H16N4S/c1-9-7-10(2)19(18-9)14-13-11-5-3-4-6-12(11)20-15(13)17-8-16-14/h7-8H,3-6H2,1-2H3
• InChI Key: WDDPAFLWUPVHBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=C3C4=C(CCCC4)SC3=NC=N2)C
• Molecular Formula: C15H16N4S
• Molecular Weight: 284.4 g/mol

Description

This compound belongs to the thienopyrimidine class, featuring a fused benzothieno[2,3-d]pyrimidine core modified with a tetrahydro ring system and a 3,5-dimethylpyrazole substituent at the 4-position. Its synthesis typically involves condensation of hydrazino-thienopyrimidine precursors with acetylacetone, as demonstrated in and , yielding derivatives with distinct spectral properties (e.g., absence of NH stretches in IR and pyrazolyl proton signals in ¹H NMR) . The compound’s structural complexity and heterocyclic diversity make it a candidate for pharmacological applications, including antimicrobial and anti-inflammatory activities .

Mechanism of Action

Target of Action

Unfortunately, the specific targets of MLS000054253, also known as 4-(3,5-dimethyl-1H-pyrazol-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine, are not clearly defined in the available literature

Mode of Action

Compounds containing a pyrazole ring, such as this one, are known to exhibit a broad range of biological activities. The exact interaction of MLS000054253 with its targets and the resulting changes are subjects of ongoing research.

Biological Activity

4-(3,5-Dimethyl-1H-pyrazol-1-yl)-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidine is a heterocyclic compound that has garnered attention for its potential biological activities. This compound features a unique structure that combines elements of pyrazole and benzothieno-pyrimidine, which are known for their diverse pharmacological properties. This article reviews the biological activities associated with this compound, including its effects on cancer cells, neuroprotection, and anti-inflammatory properties.

The chemical structure of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidine can be summarized as follows:

• Molecular Formula : C15H16N4S
• Molecular Weight : 284.38 g/mol
• Melting Point : >250 °C
• Density : 1.43 g/cm³ (predicted) .

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. For instance:

• Cytotoxicity Studies : In vitro assays have demonstrated that derivatives of pyrazole compounds exhibit significant cytotoxic effects against various cancer cell lines. In particular, compounds related to 4-(3,5-dimethyl-1H-pyrazol-1-yl)-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidine showed promising results against glioma and neuroblastoma cell lines. One derivative indicated an IC50 value of 5.13 µM in the C6 glioma cell line, outperforming the standard drug 5-fluorouracil (IC50 = 8.34 µM) .

Neuroprotective Effects

The compound's structure suggests potential neuroprotective properties:

• Mechanisms of Action : Research indicates that related compounds activate critical signaling pathways such as Nrf2 and AMPK. These pathways are involved in cellular defense against oxidative stress and inflammation. For example, novel pyrazolo[3,4-d]pyrimidines have been shown to induce heme oxygenase-1 (HO-1), which is protective against neurodegenerative disorders like Parkinson's disease .

Anti-inflammatory Activity

The anti-inflammatory potential of this compound is also noteworthy:

• Inflammation Models : Compounds within this class have demonstrated the ability to reduce inflammation markers in various models. The activation of HO-1 through these compounds suggests a mechanism by which they could mitigate inflammatory responses in diseases characterized by chronic inflammation .

Case Study 1: Glioma Treatment

In a study focusing on glioma treatment using pyrazole derivatives, it was found that specific compounds led to significant cell cycle arrest and apoptosis in C6 glioma cells. The study utilized flow cytometry to confirm that the mechanism of action involved apoptosis rather than necrosis .

Case Study 2: Neuroprotection in Animal Models

In animal models mimicking Parkinson's disease, a related pyrazolo compound was shown to prevent motor deficits and reduce neuroinflammation through the upregulation of HO-1. This suggests therapeutic potential for treating neurodegenerative diseases .

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of this compound as an anticancer agent. Research indicates that derivatives of benzothieno[2,3-d]pyrimidines exhibit significant cytotoxicity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structures showed promising results in inhibiting tumor growth through mechanisms involving apoptosis and cell cycle arrest .

Antimicrobial Properties

The compound has also been investigated for its antimicrobial properties. Various derivatives have shown effectiveness against bacterial strains and fungi. The presence of the pyrazole moiety is thought to enhance the interaction with microbial targets, leading to increased potency .

Neuroprotective Effects

There is emerging evidence suggesting that this compound may possess neuroprotective effects. Studies indicate that certain derivatives can modulate neurotransmitter systems and exhibit antioxidant activity, which could be beneficial in treating neurodegenerative diseases .

Case Study 1: Anticancer Screening

In a recent screening of novel benzothieno[2,3-d]pyrimidine derivatives, researchers synthesized several analogs including the target compound. In vitro assays revealed that these compounds inhibited the proliferation of human cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). The mechanism was linked to the induction of apoptosis via the intrinsic pathway .

Case Study 2: Antimicrobial Testing

A series of tests conducted against Gram-positive and Gram-negative bacteria demonstrated that derivatives of this compound exhibited MIC values comparable to standard antibiotics. The structure-activity relationship (SAR) studies indicated that modifications on the pyrazole ring could enhance antimicrobial activity .

Comparison with Similar Compounds

Core Modifications

• Tetrahydrobenzothienopyrimidine Derivatives: 4-(3,5-Disubstituted Pyrazol-1-yl) Derivatives: Synthesized via condensation with 1,3-dicarbonyl compounds (e.g., benzoylacetone), these analogs exhibit variable pyrazole substituents. For instance, compound 7a (R = Ph) and 7b (R = OEt) in show distinct ¹H NMR shifts (6.40 ppm vs. 7.35 ppm for pyrazolyl-C4-H), highlighting electronic effects of substituents .

Pyrazole Ring Variations

• 3,5-Dimethyl vs.
• Hybrid Systems : and report pyrazole fused with triazoles or coumarin moieties, expanding heterocyclic diversity but reducing conformational flexibility compared to the simpler dimethylpyrazole substituent .

Pharmacological and Physicochemical Properties

Spectral and Structural Data

• IR Spectra : The target compound lacks NH stretches (~3300 cm⁻¹), confirming pyrazole ring formation, while carbonyl stretches (1667–1723 cm⁻¹) in analogs like 10a indicate amide/ketone functionalities .
• ¹H NMR : Pyrazolyl protons resonate as singlets between 6.03–7.35 ppm, with shifts dependent on substituent electronegativity .
• Crystal Packing: ’s analog shows planar thienopyrimidine systems and C–H···O/N interactions, suggesting stable lattice arrangements that may influence solubility .